Cas no 946371-97-7 (4-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine)

• Product Name: 4-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine
• CAS No: 946371-97-7
• MF: C₂₄H₂₆N₄O₄
• MW: 434.487645626068
• CID: 6033641
• PubChem ID: 42473420
• Update Time: 2025-06-13

4-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine
• (2,3-dimethoxyphenyl)-[4-(2-methyl-6-phenoxypyrimidin-4-yl)piperazin-1-yl]methanone
• 4-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]-2-methyl-6-phenoxypyrimidine
• AKOS024648329
• F2442-0276
• (2,3-dimethoxyphenyl)(4-(2-methyl-6-phenoxypyrimidin-4-yl)piperazin-1-yl)methanone
• 946371-97-7

• Inchi： 1S/C24H26N4O4/c1-17-25-21(16-22(26-17)32-18-8-5-4-6-9-18)27-12-14-28(15-13-27)24(29)19-10-7-11-20(30-2)23(19)31-3/h4-11,16H,12-15H2,1-3H3
• InChI Key： ZGQXSIJDAMDUSK-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=C1OC)(N1CCN(C2C=C(OC3=CC=CC=C3)N=C(C)N=2)CC1)=O

Computed Properties

• Exact Mass: 434.19540532g/mol
• Monoisotopic Mass: 434.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77Ų

Additional information on 4-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine

Recent Advances in the Study of 4-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine (CAS: 946371-97-7)

The compound 4-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine (CAS: 946371-97-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the role of 4-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine as a potent modulator of specific biological pathways. Researchers have identified its ability to interact with key protein targets, making it a promising candidate for the development of novel therapeutics. The compound's unique chemical structure, characterized by the presence of a piperazine ring and a phenoxypyrimidine moiety, contributes to its high selectivity and efficacy.

In vitro and in vivo studies have demonstrated the compound's potential in targeting various disease models, including cancer and inflammatory disorders. For instance, a recent publication in the Journal of Medicinal Chemistry reported that 4-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine exhibits significant inhibitory effects on specific kinase enzymes involved in tumor proliferation. These findings underscore its potential as a lead compound for oncology drug development.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 4-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine have revealed favorable bioavailability and metabolic stability. Advanced computational modeling and structure-activity relationship (SAR) studies have provided insights into optimizing its therapeutic index. These efforts are paving the way for the development of next-generation derivatives with enhanced efficacy and reduced off-target effects.

Despite these promising advancements, challenges remain in translating these findings into clinical applications. Issues such as scalability of synthesis, formulation stability, and potential toxicity profiles need to be addressed. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, 4-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine represents a compelling area of research in chemical biology and drug discovery. Its unique pharmacological profile and therapeutic potential make it a valuable candidate for further investigation. Continued research and development efforts will be crucial in unlocking its full clinical potential and addressing unmet medical needs.